Cas no 1373223-31-4 (2-(3-Ethoxycarbonyl-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(3-Ethoxycarbonyl-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1373223-31-4
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• MDL: MFCD22201085
• CID: 4777717
• Update Time: 2025-08-04

2-(3-Ethoxycarbonyl-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Ethoxycarbonyl-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• SB33134
• tert-butyl 2-[3-(ethoxycarbonyl)phenyl]pyrrolidine-1-carboxylate
• 2-(3-Ethoxycarbonyl-phenyl)-pyrrolidine-1-carboxylic acid t-butyl ester

• MDL： MFCD22201085
• Inchi： 1S/C18H25NO4/c1-5-22-16(20)14-9-6-8-13(12-14)15-10-7-11-19(15)17(21)23-18(2,3)4/h6,8-9,12,15H,5,7,10-11H2,1-4H3
• InChI Key： ZWRTWRRZEZUJSL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C1C=CC=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 429
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 424.1±45.0 °C at 760 mmHg
• Flash Point: 210.3±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(3-Ethoxycarbonyl-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-Ethoxycarbonyl-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

2-(3-Ethoxycarbonyl-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

2-(3-Ethoxycarbonyl-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a complex organic compound with the CAS number 1373223-31-4. This compound belongs to the class of tert-butyl esters and features a pyrrolidine ring substituted with an ethoxycarbonyl group at the 3-position of the phenyl ring. The structure of this compound is notable for its combination of aromatic and cyclic amine functionalities, which contributes to its potential applications in various fields, including pharmaceuticals and materials science.

The synthesis of 2-(3-Ethoxycarbonyl-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester typically involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its preparation. For instance, researchers have explored the use of catalytic asymmetric synthesis to construct the pyrrolidine ring, which not only enhances the yield but also improves the enantioselectivity of the product. This approach is particularly valuable in drug discovery, where stereochemistry plays a critical role in biological activity.

One of the key areas of interest for this compound is its potential as a building block in medicinal chemistry. The presence of both aromatic and cyclic amine groups makes it a versatile molecule for further functionalization. Recent studies have demonstrated its utility in the development of small molecule inhibitors targeting various enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, derivatives of this compound have shown promising results in inhibiting kinase activity, a critical step in cell signaling pathways.

In addition to its medicinal applications, 2-(3-Ethoxycarbonyl-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester has also been investigated for its role in materials science, particularly in the synthesis of advanced polymers. The ethoxycarbonyl group provides sites for polymerization, enabling the creation of materials with tailored properties such as flexibility and thermal stability. Recent research has focused on optimizing polymerization conditions to achieve higher molecular weights and better processability, which are essential for industrial applications.

The physical and chemical properties of this compound are well-documented, with studies highlighting its melting point, solubility, and reactivity under various conditions. For instance, its solubility in organic solvents such as dichloromethane and THF makes it suitable for solution-phase reactions commonly employed in organic synthesis. Furthermore, its stability under mild thermal conditions ensures that it can be handled without decomposition during routine laboratory procedures.

From an analytical standpoint, modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in confirming the structure and purity of this compound. These methods provide valuable insights into its molecular geometry and stereochemistry, which are crucial for understanding its interactions with biological systems.

In terms of safety considerations, while this compound is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to ensure workplace safety. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas when handling large quantities or during prolonged exposure.

Looking ahead, ongoing research continues to explore new applications and improved synthetic routes for 2-(3-Ethoxycarbonyl-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation in this field, potentially leading to breakthroughs in drug development and materials engineering.